Cas no 1017778-99-2 (3-Chloro-4-ethoxy-5-fluorobenzonitrile)

3-Chloro-4-ethoxy-5-fluorobenzonitrile is a fluorinated and chlorinated benzonitrile derivative with a substituted ethoxy group, offering versatile reactivity for synthetic applications. Its structure combines electron-withdrawing (chloro, fluoro, nitrile) and electron-donating (ethoxy) moieties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups allows for selective modifications, facilitating the construction of complex heterocycles or fine-tuning physicochemical properties in target molecules. The compound’s stability under standard conditions ensures reliable handling and storage. Its high purity and well-defined reactivity profile make it suitable for precision organic transformations, particularly in medicinal chemistry where fluorinated scaffolds are sought after for their enhanced bioavailability and metabolic stability.

3-Chloro-4-ethoxy-5-fluorobenzonitrile structure

1017778-99-2 structure

Product Name:3-Chloro-4-ethoxy-5-fluorobenzonitrile

CAS No:1017778-99-2

MF:C₉H₇ClFNO

MW:199.609384775162

CID:4567483

Update Time:2025-05-28

3-Chloro-4-ethoxy-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-ethoxy-5-fluorobenzonitrile
- Inchi： 1S/C9H7ClFNO/c1-2-13-9-7(10)3-6(5-12)4-8(9)11/h3-4H,2H2,1H3
- InChI Key： HWPMHYOLSPZXGJ-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC(F)=C(OCC)C(Cl)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2

3-Chloro-4-ethoxy-5-fluorobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C107180-500mg	3-Chloro-4-ethoxy-5-fluorobenzonitrile	1017778-99-2	500mg	$ 160.00	2022-06-06
TRC	C107180-1000mg	3-Chloro-4-ethoxy-5-fluorobenzonitrile	1017778-99-2	1g	$ 270.00	2022-06-06
Apollo Scientific	PC302944-5g	3-Chloro-4-ethoxy-5-fluorobenzonitrile	1017778-99-2	5g	£154.00	2025-02-21
Apollo Scientific	PC302944-10g	3-Chloro-4-ethoxy-5-fluorobenzonitrile	1017778-99-2	10g	£279.00	2025-02-21